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Compound of Interest

Compound Name: 3,5-Dimethylhept-3-ene

Cat. No.: B097480 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physicochemical properties of

3,5-dimethylhept-3-ene, a branched alkene of interest in various chemical research domains.

Due to the limited availability of direct experimental data, this guide combines computed

properties from reputable chemical databases with experimental data for structurally similar

compounds to offer a reliable profile. It also outlines detailed experimental protocols for its

synthesis and characterization.

Core Physicochemical Properties
3,5-Dimethylhept-3-ene (C_9H_18) is a nine-carbon unsaturated hydrocarbon with a double

bond at the C3 position and methyl groups at the C3 and C5 positions. It exists as (E)- and (Z)-

stereoisomers. The following table summarizes its key physicochemical properties.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b097480?utm_src=pdf-interest
https://www.benchchem.com/product/b097480?utm_src=pdf-body
https://www.benchchem.com/product/b097480?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097480?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Data Type Reference

Molecular Formula C_9H_18 - [1][2]

Molecular Weight 126.24 g/mol Computed [1][2]

Boiling Point
146.8 °C at 760

mmHg

Experimental (for

(3E)-3,4-dimethylhept-

3-ene)

[3]

Density 0.741 g/cm³

Experimental (for

(3E)-3,4-dimethylhept-

3-ene)

[3]

Refractive Index 1.424

Experimental (for

(3E)-3,4-dimethylhept-

3-ene)

[3]

Solubility

Insoluble in water;

Soluble in nonpolar

organic solvents (e.g.,

hexane, benzene,

chloroform).

Predicted (based on

3,5-dimethylheptane)
[4]

LogP (Octanol-Water

Partition Coefficient)
4.0 Computed [5]

Flash Point 31.5 °C

Experimental (for

(3E)-3,4-dimethylhept-

3-ene)

[3]

Note: Experimental data for the boiling point, density, and refractive index are for the isomer

(3E)-3,4-dimethylhept-3-ene and are provided as a close approximation for 3,5-dimethylhept-
3-ene. Solubility is predicted based on the properties of the corresponding alkane, 3,5-

dimethylheptane.

Experimental Protocols
Detailed methodologies for the synthesis, purification, and characterization of 3,5-
dimethylhept-3-ene are outlined below. These protocols are based on established organic
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chemistry techniques.

Synthesis via Wittig Reaction
The Wittig reaction is a reliable method for forming carbon-carbon double bonds and can be

adapted for the synthesis of 3,5-dimethylhept-3-ene.[6][7][8] This would involve the reaction of

a phosphorus ylide with a ketone.

Materials:

(sec-butyl)triphenylphosphonium bromide

n-Butyllithium (n-BuLi) in hexanes

2-Pentanone

Anhydrous tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH_4Cl)

Diethyl ether

Brine (saturated aqueous NaCl)

Anhydrous magnesium sulfate (MgSO_4)

Procedure:

Ylide Formation: In a flame-dried, two-necked round-bottom flask under an inert atmosphere

(e.g., argon), suspend (sec-butyl)triphenylphosphonium bromide in anhydrous THF. Cool the

suspension to 0 °C in an ice bath. Slowly add one equivalent of n-butyllithium dropwise. The

formation of the ylide is indicated by a color change (typically to deep red or orange). Allow

the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an

additional 1-2 hours.

Reaction with Ketone: Cool the ylide solution back to 0 °C. In a separate flame-dried flask,

dissolve one equivalent of 2-pentanone in a minimal amount of anhydrous THF. Add the 2-
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pentanone solution to the ylide solution dropwise via syringe. After the addition is complete,

allow the reaction mixture to warm to room temperature and stir overnight.

Work-up and Purification: Quench the reaction by slowly adding a saturated aqueous

solution of ammonium chloride. Transfer the mixture to a separatory funnel and extract with

diethyl ether. Wash the organic layer sequentially with water and then with brine. Dry the

organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate using a

rotary evaporator. The crude product will contain 3,5-dimethylhept-3-ene and

triphenylphosphine oxide.

Purification: Purify the crude product by fractional distillation to separate the alkene from the

high-boiling triphenylphosphine oxide byproduct.[9][10]

Characterization
Gas Chromatography-Mass Spectrometry (GC-MS):

GC-MS is used to determine the purity of the synthesized 3,5-dimethylhept-3-ene and to

identify the (E)- and (Z)- isomers.[11][12][13]

Column: A nonpolar capillary column (e.g., DB-5ms) is suitable for separating hydrocarbon

isomers.

Injection: A split injection is used to introduce a small amount of the sample dissolved in a

volatile solvent like hexane.

Temperature Program: Start with an initial oven temperature of around 50 °C, followed by a

ramp of 5-10 °C/min to a final temperature of approximately 250 °C.

Mass Spectrometer: Operated in electron ionization (EI) mode. The resulting mass spectrum

will show the molecular ion peak (m/z = 126) and characteristic fragmentation patterns that

can be used to confirm the structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H and ¹³C NMR spectroscopy are essential for the structural elucidation of 3,5-dimethylhept-
3-ene.[14][15][16]
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Sample Preparation: Dissolve a few milligrams of the purified product in a deuterated solvent

(e.g., CDCl_3).

¹H NMR: The spectrum will show characteristic signals for the vinylic proton, allylic protons,

and the different methyl and ethyl groups. The coupling constants between the vinylic

protons can help determine the stereochemistry of the double bond ((E) or (Z) isomer).

¹³C NMR: The spectrum will show distinct signals for the sp²-hybridized carbons of the

double bond and the sp³-hybridized carbons of the alkyl groups.

Visualizations
Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis and characterization of

3,5-dimethylhept-3-ene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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